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Compound of Interest

Compound Name: 1,2-Dibromopentane

Cat. No.: B1585501 Get Quote

Essential Safety and Handling Guide for 1,2-
Dibromopentane
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) for 1,2-Dibromopentane is not readily

available. The following guidance is based on the safety data for structurally similar

compounds, such as 1,4-Dibromopentane and 1,5-Dibromopentane, and general principles for

handling halogenated hydrocarbons. It is imperative to handle 1,2-Dibromopentane with

extreme caution and assume it possesses significant hazards.

This document provides immediate, essential safety and logistical information for handling 1,2-
Dibromopentane, including personal protective equipment (PPE) recommendations,

operational procedures, and disposal plans to ensure laboratory safety.

Hazard Identification and Personal Protective
Equipment
Based on data from analogous compounds, 1,2-Dibromopentane is expected to be harmful if

swallowed, cause skin irritation, and serious eye irritation.[1][2] Halogenated hydrocarbons as a

class of compounds can also have toxic properties. Therefore, stringent safety measures are

mandatory.
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PPE Category Item Specification

Eye Protection Safety Goggles

Tight-sealing, compliant with

OSHA 29 CFR 1910.133 or

European Standard EN166.[3]

[4][5]

Face Shield

To be worn in addition to safety

goggles, especially when

handling larger quantities or

during procedures with a high

risk of splashing.

Hand Protection Chemical Resistant Gloves

Due to the lack of specific data

for 1,2-Dibromopentane,

double gloving with nitrile

gloves may be considered for

splash protection only, and

gloves must be changed

immediately upon

contamination. For extended

contact, consult with a safety

professional and consider

gloves made from materials

like Viton® or laminate film,

which generally offer better

resistance to halogenated

hydrocarbons. Always inspect

gloves for integrity before use.

Body Protection Laboratory Coat
Flame-retardant, fully

buttoned.

Chemical Apron
Recommended when handling

significant quantities.

Respiratory Protection Chemical Fume Hood

All handling of 1,2-

Dibromopentane must be

performed within a certified

chemical fume hood.[3]
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Respirator

For situations where a fume

hood is not available or in case

of a spill, a NIOSH-approved

respirator with organic vapor

cartridges is necessary.[2]

Operational Plan: Step-by-Step Handling Procedure
Pre-Handling Checklist:

Ensure a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible and unobstructed.[3][4]

Confirm availability of all required PPE in the correct sizes.

Have spill control materials (e.g., inert absorbent such as sand, silica gel, or universal

binder) readily available.[1][4]

Handling Protocol:
Donning PPE: Before entering the designated handling area, put on a lab coat, safety

goggles, a face shield, and appropriate chemical-resistant gloves.

Working in a Fume Hood: Conduct all transfers, dilutions, and reactions involving 1,2-
Dibromopentane inside a certified chemical fume hood to prevent inhalation of vapors.

Avoiding Contamination: Use dedicated glassware and utensils. Avoid contact with skin and

eyes.[4] Do not eat, drink, or smoke in the handling area.[1]

Heating: If heating is required, use a well-controlled heating mantle or oil bath. Avoid open

flames, as 1,2-Dibromopentane is a combustible liquid.[1]

Storage: Store 1,2-Dibromopentane in a tightly closed container in a dry, cool, and well-

ventilated area, away from heat, sparks, and open flames.[1][4] It should be stored

separately from strong oxidizing agents and strong bases.[4]
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Disposal Plan
All waste containing 1,2-Dibromopentane must be treated as hazardous waste and disposed

of in accordance with local, state, and federal regulations.[1]

Waste Segregation and Collection:
Liquid Waste: Collect all liquid waste containing 1,2-Dibromopentane in a dedicated,

properly labeled, and sealed hazardous waste container.

Solid Waste: Contaminated solid waste (e.g., gloves, absorbent pads, pipette tips) should be

collected in a separate, clearly labeled hazardous waste container.

Spill Management:
Evacuate: In case of a spill, immediately evacuate the area and restrict access.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Absorb: For small spills, use an inert absorbent material (e.g., sand, silica gel).[1][4] Do not

use combustible materials like paper towels.

Collect: Carefully collect the absorbed material and place it in a designated hazardous waste

container.

Decontaminate: Clean the spill area with an appropriate solvent, and collect the cleaning

materials as hazardous waste.

First Aid Measures
Immediate medical attention is crucial in case of exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1585501?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b1585501?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC155992500&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Get medical

attention immediately.[1][2]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Get medical attention if irritation

develops or persists.[1][2]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Get medical attention.[1]

[2]

Ingestion

Do NOT induce vomiting. Clean mouth with

water. Never give anything by mouth to an

unconscious person. Get medical attention

immediately.[1][2]

Chemical and Physical Properties
Property Value

Molecular Formula C₅H₁₀Br₂

Molecular Weight 229.94 g/mol

Boiling Point ~184 °C at 760 mmHg[6]

Melting Point ~-28.63 °C (estimate)[6]

Flash Point ~64.3 °C[6]

Density ~1.669 g/cm³[6]

Workflow for Safe Handling of 1,2-Dibromopentane

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.lookchem.com/ProductWholeProperty_LCPL28140.htm
https://www.lookchem.com/ProductWholeProperty_LCPL28140.htm
https://www.lookchem.com/ProductWholeProperty_LCPL28140.htm
https://www.lookchem.com/ProductWholeProperty_LCPL28140.htm
https://www.benchchem.com/product/b1585501?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Disposal

Emergency

Don Appropriate PPE

Verify Fume Hood Operation

Check Eyewash/Shower

Prepare Spill Kit

Transfer/Weigh in Hood

Conduct Experiment in Hood

Store Properly

Segregate Hazardous Waste

Use Labeled Containers

Arrange for EHS Pickup

End

Spill

Follow Spill Protocol

Exposure

Seek Medical Attention

Administer First Aid

Start

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1585501?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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